1-(2,5-Dichlorophenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,5-Dichlorophenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine, also known as EEDQ, is a chemical compound used in scientific research for its ability to cross-link proteins. EEDQ is a potent cross-linking agent that can covalently link proteins together, allowing researchers to study protein-protein interactions and protein structure. In
Scientific Research Applications
Synthesis Methodologies
Piperazine derivatives, including those with dichlorophenyl groups, are notable for their role as pharmaceutical intermediates. The synthesis of such compounds often involves multiple steps, including alkylation, acidulation, reduction of nitro groups, and hydrolysis. These methodologies are crucial for creating specific derivatives with potential therapeutic uses. For instance, the synthesis process of 1-(2,3-dichlorophenyl)piperazine, a related compound, has been described in detail, highlighting the factors influencing key synthesis steps and confirming the structure through IR and 1H-NMR analyses (Quan, 2006).
Bioactivity Studies
Bis(heteroaryl)piperazines (BHAPs), including those with specific aryl substitutions, have been identified as a novel class of non-nucleoside HIV-1 reverse transcriptase inhibitors. The exploration of various analogues led to the discovery of compounds with significantly enhanced potency, demonstrating the potential of piperazine derivatives in antiviral research (Romero et al., 1994). Furthermore, the synthesis of novel 1,2,4-triazole derivatives incorporating piperazine units has shown good to moderate antimicrobial activities, underscoring the versatility of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Pharmaceutical Research Implications
The piperazine core structure, as seen in the chemical compound , is integral to the development of various pharmaceutical agents. This includes antihistamines like cetirizine, which is effective in treating urticaria and allergic rhinitis, demonstrating the therapeutic relevance of piperazine derivatives (Arlette, 1991). Moreover, studies on the oxidative metabolism of novel antidepressants like Lu AA21004, which involve piperazine derivatives, contribute to understanding their pharmacokinetics and potential metabolic pathways (Hvenegaard et al., 2012).
properties
IUPAC Name |
1-(2,5-dichlorophenyl)-4-(4-ethoxy-2,5-dimethylphenyl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24Cl2N2O3S/c1-4-27-19-11-15(3)20(12-14(19)2)28(25,26)24-9-7-23(8-10-24)18-13-16(21)5-6-17(18)22/h5-6,11-13H,4,7-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKVQEIYUZTYDIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2CCN(CC2)C3=C(C=CC(=C3)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dichlorophenyl)-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.